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Compound of Interest

Compound Name: 3,3,5,5-Tetramethylcyclohexanone

Cat. No.: B079423 Get Quote

Safe Handling and Disposal of 3,3,5,5-
Tetramethylcyclohexanone
This guide provides essential safety and logistical information for handling 3,3,5,5-
Tetramethylcyclohexanone in a laboratory setting. The following procedures are designed to

minimize risk and ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Physicochemical
Properties
3,3,5,5-Tetramethylcyclohexanone is a combustible liquid that can cause significant irritation

to the skin, eyes, and respiratory system.[1][2] It is crucial to handle this chemical with

appropriate engineering controls and personal protective equipment to prevent exposure.

Table 1: Physicochemical and Safety Data
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Property Value Source

Molecular Formula C₁₀H₁₈O [3]

Molecular Weight 154.25 g/mol [2][3]

Appearance Clear Liquid [3]

Boiling Point 200 - 203 °C (392 - 397.4 °F) [3]

Melting Point 11 - 12 °C (51.8 - 53.6 °F) [3]

Flash Point
73 °C (163.4 °F) to 90 °C (194

°F)
[3]

Specific Gravity 0.895 [3]

Storage Class 10 - Combustible Liquids

Table 2: GHS Hazard Information

Hazard Statement Classification Source

H315 Causes skin irritation [2]

H319 Causes serious eye irritation [2]

H335 May cause respiratory irritation [2]

Personal Protective Equipment (PPE)
A risk-based approach is mandatory for handling this compound. The following PPE is required

to prevent dermal, ocular, and inhalation exposure.

Table 3: Required Personal Protective Equipment
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Exposure Route Required PPE Rationale & Specifications

Dermal (Skin) Chemical-Resistant Gloves

Wear appropriate protective

gloves (e.g., Nitrile) to prevent

skin exposure.[1][3] Inspect

gloves before use and use

proper removal technique.

Chemical-Resistant Lab Coat

A fully buttoned, long-sleeved

lab coat is required to protect

skin and clothing.[1][3]

Full Coverage

Wear long pants and closed-

toe shoes to ensure no skin is

exposed.

Ocular (Eye) Safety Goggles

Use chemical splash goggles

compliant with OSHA's

regulations in 29 CFR

1910.133 or European

Standard EN166.[1][3]

Inhalation Fume Hood

All handling of the compound

must occur in a properly

functioning and certified

chemical fume hood to keep

airborne concentrations low.[1]

Respirator (if necessary)

If a fume hood is not available

or if exposure limits may be

exceeded, use a

NIOSH/MSHA-approved

respirator.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to this protocol is critical for the safe handling of 3,3,5,5-
Tetramethylcyclohexanone.

Step 1: Preparation
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Ensure the chemical fume hood is certified and functioning correctly.

Verify that an eyewash station and safety shower are accessible and operational.[1]

Cover the work surface within the fume hood with disposable absorbent liners.

Assemble all necessary equipment (e.g., glassware, stir bars, reagents) inside the fume

hood before starting.

Keep the container tightly closed when not in use.[1]

Step 2: Donning PPE

Put on all required PPE as specified in Table 3 before entering the laboratory area where the

chemical will be handled.

Step 3: Chemical Handling

Perform all manipulations, including weighing, dispensing, and mixing, within the fume hood.

Avoid direct contact with skin, eyes, and clothing.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3] Use

spark-proof tools if necessary.[1]

Handle the container with care to prevent splashes or aerosol generation.

Close the primary container immediately after dispensing the desired amount.

Step 4: Post-Handling

Wash hands and any potentially exposed skin thoroughly with soap and water after handling.

[1]

Clean all equipment used during the procedure.

Decontaminate the work area within the fume hood.
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Emergency and First Aid Procedures
Table 4: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes

immediately. Flush the affected skin with plenty

of water for at least 15 minutes. Seek medical

aid.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

In Case of a Spill:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[4]

Ensure adequate ventilation.

Wearing appropriate PPE, contain and absorb the spill using an inert material such as sand,

earth, or vermiculite.[4]
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Collect the absorbed material using spark-proof tools and place it into a suitable, labeled

container for hazardous waste disposal.[1][4]

Wash the spill area thoroughly.

Disposal Plan
Chemical waste generators must adhere to federal, state, and local hazardous waste

regulations to ensure complete and accurate classification and disposal.[1]

Step 1: Waste Collection

Collect all waste containing 3,3,5,5-Tetramethylcyclohexanone, including excess reagent,

reaction byproducts, and contaminated materials (e.g., gloves, absorbent pads, paper

towels), in a designated and clearly labeled hazardous waste container.

Step 2: Waste Storage

Keep the waste container tightly closed and store it in a cool, dry, well-ventilated area, away

from incompatible substances.[1]

Step 3: Waste Disposal

Dispose of the chemical waste through a licensed professional waste disposal service.[5]

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[5]

Contaminated packaging should be treated as unused product and disposed of accordingly.

[5]

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling and disposing of

3,3,5,5-Tetramethylcyclohexanone.
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Step 1: Preparation
- Verify Fume Hood & Safety Shower

- Prepare Work Area

Step 2: Don PPE
- Gloves, Goggles, Lab Coat

Proceed

Step 3: Chemical Handling
- Work in Fume Hood

- Avoid Ignition Sources

Proceed

Step 4: Post-Handling
- Wash Hands

- Decontaminate Area

Task Complete

Emergency: Spill Occurs

If Spill

Step 5: Waste Collection
- Collect Contaminated Materials

- Use Labeled Container

Proceed
Spill Response Protocol
- Evacuate & Ventilate

- Absorb & Collect

Initiate

After Cleanup

Step 6: Disposal
- Contact Licensed Service

- Follow Regulations

Ready for Disposal

End of Procedure

Complete

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3,3,5,5-Tetramethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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